N-[4-(cyanomethyl)phenyl]-1-methylpyrrole-2-carboxamide

• IUPAC Name: N-[4-(cyanomethyl)phenyl]-1-methylpyrrole-2-carboxamide
• InChI: InChI=1S/C14H13N3O/c1-17-10-2-3-13(17)14(18)16-12-6-4-11(5-7-12)8-9-15/h2-7,10H,8H2,1H3,(H,16,18)
• InChI Key: JSPOYNKMDHVKBW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(=O)NC2=CC=C(C=C2)CC#N
• Molecular Formula: C14H13N3O
• Molecular Weight: 239.27 g/mol

Description

N-[4-(cyanomethyl)phenyl]-1-methylpyrrole-2-carboxamide, commonly known as CPN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CPN is a synthetic compound that belongs to the family of pyrrole derivatives. It has been extensively studied for its biological and pharmacological properties, and its potential as a therapeutic agent for various diseases. In

Scientific Research Applications

CPN has been studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. It has been shown to exhibit potent anticonvulsant, analgesic, and anti-inflammatory properties. CPN has also been investigated as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been shown to inhibit the aggregation of amyloid-beta and alpha-synuclein, which are implicated in the pathogenesis of these diseases.

Mechanism of Action

The mechanism of action of CPN is not fully understood, but it is believed to act on the GABAergic system in the brain. It has been shown to enhance the activity of GABA receptors, which are responsible for inhibiting neuronal activity. This leads to a decrease in the excitability of neurons, resulting in the anticonvulsant and analgesic effects of CPN. CPN has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators such as prostaglandins. This results in the anti-inflammatory effects of CPN.
Biochemical and Physiological Effects:
CPN has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which leads to a decrease in neuronal excitability. CPN has also been shown to inhibit the activity of COX-2, resulting in a decrease in the production of inflammatory mediators. In addition, CPN has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using CPN in lab experiments is its ease of synthesis and availability in large quantities. CPN has also been shown to have potent anticonvulsant, analgesic, and anti-inflammatory properties, making it a useful tool for studying these processes. However, one of the limitations of using CPN is its potential toxicity. It has been shown to have cytotoxic effects on certain cell lines, and caution should be taken when using CPN in cell-based assays.

Future Directions

There are several future directions for the study of CPN. One area of research is the development of CPN analogs with improved pharmacological properties. Another area of research is the investigation of the potential therapeutic applications of CPN in the treatment of neurodegenerative diseases. Further studies are also needed to fully understand the mechanism of action of CPN and its effects on various biological systems.
Conclusion:
In conclusion, CPN is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been extensively studied for its biological and pharmacological properties, and its potential as a therapeutic agent for various diseases. The synthesis method of CPN is straightforward, and the compound can be easily obtained in large quantities. CPN has been shown to exhibit potent anticonvulsant, analgesic, and anti-inflammatory properties, and has been investigated as a potential treatment for neurodegenerative diseases. Further studies are needed to fully understand the mechanism of action of CPN and its effects on various biological systems.

Synthesis Methods

CPN can be synthesized by the reaction of 1-methyl-2-pyrrolidinone with 4-(chloromethyl)benzonitrile in the presence of a base such as potassium carbonate. The resulting product is then treated with hydrochloric acid to obtain CPN in high yields. The synthesis of CPN is a straightforward process, and the compound can be easily obtained in large quantities.